Cas no 526-66-9 ((1R,8S)-1-Pyrrolizidinecarboxylic acid)

(1R,8S)-1-Pyrrolizidinecarboxylic acid structure
526-66-9 structure
Product Name:(1R,8S)-1-Pyrrolizidinecarboxylic acid
CAS No:526-66-9
MF:C8H13NO2
MW:155.194322347641
CID:2002004
PubChem ID:12304359
Update Time:2025-04-21

(1R,8S)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,8S)-1-Pyrrolizidinecarboxylic acid
    • (4R,5S)-1-Azabicyclo[3.3.0]octane-4-carboxylic acid
    • Trachelanthamidic acid
    • 526-66-9
    • (1R,7aS)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
    • Trachelanthamidin-9-oic acid
    • D6CEL31LSB
    • UNII-D6CEL31LSB
    • EUN9LCR25Z
    • Trachelanthamidic acid, (+/-)-
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aS)-
    • 11017-88-2
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R-cis)-
    • UNII-EUN9LCR25Z
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aS)-rel-
    • Inchi: 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
    • InChI Key: BZYGCNOHXFJSTG-UHFFFAOYSA-N
    • SMILES: OC(C1C2N(CCC2)CC1)=O

Computed Properties

  • Exact Mass: 155.094628657Da
  • Monoisotopic Mass: 155.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd